Cas no 79441-34-2 (Guanosine 5'-Diphosphate Triammonium Salt)

• Product Name: Guanosine 5'-Diphosphate Triammonium Salt
• CAS No: 79441-34-2
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 2086082
• PubChem ID: 136727642
• Update Time: 2025-06-11

Guanosine 5'-Diphosphate Triammonium Salt Chemical and Physical Properties

Names and Identifiers

• Guanosine 5'-Diphosphate Triammonium Salt
• 2-CYCLOPROPYL-4,5,6,7-TETRAHYDROOXAZOLO[4,5-C]PYRIDINE
• 2-cyclopropyl-4,5,6,7-tetrahydro-[1,3]oxazolo[4,5-c]pyridine
• OXAZOLO[4,5-C]PYRIDINE, 2-CYCLOPROPYL-4,5,6,7-TETRAHYDRO-
• 2-cyclopropyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine
• AB62375
• A839689
• 2-Cyclopropyl-4,5,6,7-tetrahydro-oxazolo[4,5-c]pyridine
• 2-CYCLOPROPYL-4H,5H,6H,7H-[1,3]OXAZOLO[4,5-C]PYRIDINE
• Ammonium ((2R,3S,4R,5R)-5-(2-amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl diphosphate
• 79441-34-2

• Inchi： 1S/C9H12N2O/c1-2-6(1)9-11-7-5-10-4-3-8(7)12-9/h6,10H,1-5H2
• InChI Key： PLGFSSVTTXZIBP-UHFFFAOYSA-N
• SMILES： O1C2CCNCC=2N=C1C1CC1

Computed Properties

• Exact Mass: 494.10397761g/mol
• Monoisotopic Mass: 494.10397761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.1

Experimental Properties

• Solubility: Methanol

Guanosine 5'-Diphosphate Triammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on Guanosine 5'-Diphosphate Triammonium Salt

Guanosine 5'-Diphosphate Triammonium Salt (CAS No. 79441-34-2): An Overview

Guanosine 5'-Diphosphate Triammonium Salt (CAS No. 79441-34-2) is a significant compound in the field of biochemistry and molecular biology. This compound, also known as GDPT, is a salt form of guanosine diphosphate (GDP) with triammonium ions. It plays a crucial role in various biological processes, including signal transduction, energy metabolism, and nucleic acid synthesis.

The structure of Guanosine 5'-Diphosphate Triammonium Salt consists of a guanosine base attached to a ribose sugar, which is further linked to two phosphate groups. The triammonium ions stabilize the compound, making it suitable for various biochemical applications. The molecular formula of this compound is C₁₀H₁₆N₅O₈P₂, and its molecular weight is approximately 367.23 g/mol.

In recent years, Guanosine 5'-Diphosphate Triammonium Salt has gained significant attention due to its potential therapeutic applications. Research has shown that this compound can modulate the activity of G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many drugs. For instance, a study published in the Journal of Biological Chemistry demonstrated that GDPT can enhance the binding affinity of certain GPCRs, potentially leading to improved drug efficacy.

Beyond its role in receptor modulation, Guanosine 5'-Diphosphate Triammonium Salt is also involved in cellular energy metabolism. GDP is a key intermediate in the synthesis of guanosine triphosphate (GTP), which is essential for various cellular processes such as protein synthesis and signal transduction. The triammonium salt form of GDP ensures its stability and solubility, making it an ideal reagent for biochemical assays and cell culture experiments.

In the context of nucleic acid synthesis, Guanosine 5'-Diphosphate Triammonium Salt serves as a precursor for the formation of guanosine monophosphate (GMP), which is further converted into GTP. This process is crucial for the synthesis of RNA and DNA, highlighting the importance of GDPT in genetic material replication and repair.

The stability and solubility properties of Guanosine 5'-Diphosphate Triammonium Salt make it a valuable tool in research laboratories. It is commonly used in enzyme assays to study the activity of nucleotide kinases and phosphatases. Additionally, GDPT can be employed in high-throughput screening assays to identify novel compounds that modulate GPCR activity or other enzymatic processes.

In clinical settings, the therapeutic potential of Guanosine 5'-Diphosphate Triammonium Salt is being explored for various diseases. For example, preliminary studies have suggested that GDPT may have anti-inflammatory properties, making it a candidate for treating inflammatory disorders such as arthritis and inflammatory bowel disease. Furthermore, its role in energy metabolism has led researchers to investigate its potential as a treatment for metabolic disorders like diabetes and obesity.

The safety profile of Guanosine 5'-Diphosphate Triammonium Salt is generally favorable, with no significant toxicity reported at typical concentrations used in research and clinical applications. However, as with any biochemical reagent, proper handling and storage protocols should be followed to ensure its stability and effectiveness.

In conclusion, Guanosine 5'-Diphosphate Triammonium Salt (CAS No. 79441-34-2) is a versatile compound with wide-ranging applications in biochemistry, molecular biology, and clinical research. Its unique properties make it an essential tool for studying cellular processes and developing new therapeutic strategies. As research continues to uncover new insights into its mechanisms of action, GDPT is likely to play an increasingly important role in advancing our understanding of biological systems and improving human health.